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Compound of Interest

Compound Name: Captopril EP Impurity J

Cat. No.: B121658

For Researchers, Scientists, and Drug Development Professionals

Introduction

Captopril Impurity J, with the CAS number 64838-55-7, is a significant process-related impurity
and potential degradant of Captopril, a widely used angiotensin-converting enzyme (ACE)
inhibitor.[1][2] Chemically, it is (2S)-1-[(2S)-3-(Acetylsulfanyl)-2-methylpropanoyl]pyrrolidine-2-
carboxylic acid, also known as Acetylcaptopril or S-acetylcaptopril.[2][3] As a key impurity, its
identification, characterization, and control are crucial for ensuring the quality, safety, and
efficacy of Captopril drug products. This technical guide provides a comprehensive overview of
Captopril Impurity J, including its chemical properties, synthesis, analytical characterization,
and available safety information.

Chemical and Physical Properties

Captopril Impurity J is a white to off-white fine powder.[4] A summary of its key chemical and
physical properties is presented in Table 1.
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Property Value Reference
CAS Number 64838-55-7 [1112]
Molecular Formula C11H17NO4S [1]
Molecular Weight 259.32 g/mol [1]

(2S)-1-[(25)-3-
(Acetylsulfanyl)-2-

IUPAC Name o [2]
methylpropanoyl]pyrrolidine-2-
carboxylic acid
Acetylcaptopril, S-

Synonyms YICapio _ [2][3]
acetylcaptopril

Appearance White to off-white fine powder [4]

Melting Point 76-82 °C

Storage 2-8°C

Synthesis of Captopril Impurity J

Captopril Impurity J is the direct synthetic precursor to Captopril, where the thiol group is

protected by an acetyl moiety. The synthesis generally involves the acylation of L-proline with

(2S)-3-acetylthio-2-methylpropanoyl chloride.

Logical Workflow for Synthesis:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [In-Depth Technical Guide to Captopril Impurity J (CAS
No. 64838-55-7)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b121658#captopril-impurity-j-cas-number-64838-55-7]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt
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